![molecular formula C26H24FN3O3 B2834735 N-(3-fluorophenyl)-2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)acetamide CAS No. 894553-18-5](/img/structure/B2834735.png)
N-(3-fluorophenyl)-2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-fluorophenyl)-2-(7-methoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C26H24FN3O3 and its molecular weight is 445.494. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Studies
Quinoline derivatives have been studied for their synthesis, structural characteristics, and potential applications in various fields, including medicinal chemistry and materials science. For instance, research on the synthesis and antimalarial activity of tebuquine and related compounds demonstrates the significance of quinoline derivatives in developing antimalarial agents. These studies also explore quantitative structure-activity relationships to enhance antimalarial potency (Werbel et al., 1986). Additionally, structural studies on co-crystals and salts of quinoline derivatives highlight their potential in crystal engineering and materials science (Karmakar et al., 2009).
Luminescent Properties and Sensing Applications
Quinoline-based compounds have been developed as chemosensors for metal ions, showcasing their applications in environmental monitoring and biological research. For example, a novel chemosensor based on quinoline and acetamide structures has been reported for its remarkable fluorescence enhancement in the presence of Zn2+, demonstrating its utility in detecting and quantifying Zn2+ in living cells and water samples (Park et al., 2015).
Antimicrobial and Antitumor Activities
Some quinoline derivatives exhibit antimicrobial and antitumor activities, making them subjects of interest in the development of new therapeutic agents. Research on novel (2-oxo-3-(arylimino)indolin-1-yl)-N-aryl acetamides, for instance, has shown promising antibacterial and antifungal activities, indicating the potential of quinoline-based compounds in addressing microbial resistance (Debnath & Ganguly, 2015).
properties
IUPAC Name |
N-(3-fluorophenyl)-2-[7-methoxy-3-[(4-methylanilino)methyl]-2-oxoquinolin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24FN3O3/c1-17-6-9-21(10-7-17)28-15-19-12-18-8-11-23(33-2)14-24(18)30(26(19)32)16-25(31)29-22-5-3-4-20(27)13-22/h3-14,28H,15-16H2,1-2H3,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULZATUSUAIXQKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NCC2=CC3=C(C=C(C=C3)OC)N(C2=O)CC(=O)NC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.